Cas no 1806951-49-4 (4-(Aminomethyl)-6-(difluoromethyl)-2-iodo-3-nitropyridine)
4-(Aminomethyl)-6-(difluoromethyl)-2-iodo-3-nitropyridine Chemical and Physical Properties
Names and Identifiers
-
- 4-(Aminomethyl)-6-(difluoromethyl)-2-iodo-3-nitropyridine
-
- Inchi: 1S/C7H6F2IN3O2/c8-6(9)4-1-3(2-11)5(13(14)15)7(10)12-4/h1,6H,2,11H2
- InChI Key: OHSUOONDJIKUPQ-UHFFFAOYSA-N
- SMILES: IC1=C(C(CN)=CC(C(F)F)=N1)[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 239
- XLogP3: 0.9
- Topological Polar Surface Area: 84.7
4-(Aminomethyl)-6-(difluoromethyl)-2-iodo-3-nitropyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029022363-250mg |
4-(Aminomethyl)-6-(difluoromethyl)-2-iodo-3-nitropyridine |
1806951-49-4 | 95% | 250mg |
$1,058.40 | 2022-03-31 | |
| Alichem | A029022363-500mg |
4-(Aminomethyl)-6-(difluoromethyl)-2-iodo-3-nitropyridine |
1806951-49-4 | 95% | 500mg |
$1,802.95 | 2022-03-31 | |
| Alichem | A029022363-1g |
4-(Aminomethyl)-6-(difluoromethyl)-2-iodo-3-nitropyridine |
1806951-49-4 | 95% | 1g |
$2,952.90 | 2022-03-31 |
4-(Aminomethyl)-6-(difluoromethyl)-2-iodo-3-nitropyridine Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on 4-(Aminomethyl)-6-(difluoromethyl)-2-iodo-3-nitropyridine
Recent Advances in the Study of 4-(Aminomethyl)-6-(difluoromethyl)-2-iodo-3-nitropyridine (CAS: 1806951-49-4)
The compound 4-(Aminomethyl)-6-(difluoromethyl)-2-iodo-3-nitropyridine (CAS: 1806951-49-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.
Recent studies have highlighted the synthetic versatility of 4-(Aminomethyl)-6-(difluoromethyl)-2-iodo-3-nitropyridine, which serves as a key intermediate in the development of novel heterocyclic compounds. The presence of multiple functional groups, including the aminomethyl, difluoromethyl, iodo, and nitro moieties, allows for diverse chemical modifications, making it a valuable scaffold for the design of bioactive molecules. Researchers have successfully employed this compound in the synthesis of various pyridine derivatives with promising pharmacological properties.
In terms of biological activity, preliminary in vitro studies have demonstrated that derivatives of 4-(Aminomethyl)-6-(difluoromethyl)-2-iodo-3-nitropyridine exhibit potent inhibitory effects against several kinase targets, which are implicated in various diseases, including cancer and inflammatory disorders. The difluoromethyl group, in particular, has been shown to enhance the metabolic stability and binding affinity of these compounds, making them attractive candidates for further development.
One of the most notable applications of this compound is in the field of targeted protein degradation. Recent research has explored its use as a warhead in the design of proteolysis-targeting chimeras (PROTACs), which are a novel class of therapeutics that selectively degrade disease-causing proteins. The iodo and nitro groups in the compound facilitate the formation of covalent bonds with target proteins, thereby enhancing the efficiency of protein degradation.
Despite these promising findings, challenges remain in the optimization of the pharmacokinetic and pharmacodynamic properties of 4-(Aminomethyl)-6-(difluoromethyl)-2-iodo-3-nitropyridine derivatives. Future research directions include the development of more efficient synthetic routes, the exploration of additional biological targets, and the evaluation of in vivo efficacy and safety profiles. Collaborative efforts between academic and industrial researchers will be crucial in advancing the therapeutic potential of this compound.
In conclusion, 4-(Aminomethyl)-6-(difluoromethyl)-2-iodo-3-nitropyridine represents a versatile and promising scaffold in medicinal chemistry. Its unique structural features and diverse applications underscore its potential as a key player in the development of next-generation therapeutics. Continued research in this area is expected to yield significant breakthroughs in the treatment of various diseases.
1806951-49-4 (4-(Aminomethyl)-6-(difluoromethyl)-2-iodo-3-nitropyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)